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Compound of Interest

Compound Name: Sodium iodide

Cat. No.: B044934 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate gamma-ray detector is a critical step that directly impacts experimental accuracy

and reliability. Sodium Iodide (NaI) detectors activated with Thallium (Tl) are a prevalent

choice in scintillation detection due to their high efficiency and relatively low cost. This guide

provides a comprehensive comparison of the performance of various commercial NaI(Tl)

detectors, supported by experimental data and detailed protocols for independent verification.

Performance Comparison of Commercial NaI(Tl)
Detectors
The performance of a NaI(Tl) detector is primarily characterized by its energy resolution and

detection efficiency. Energy resolution refers to the detector's ability to distinguish between two

gamma rays of closely spaced energies, while detection efficiency quantifies the fraction of

gamma rays emitted from a source that are detected. Below is a summary of typical

performance characteristics for common commercial NaI(Tl) detectors.
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Manufacturer
Model
Series/Size

Typical Energy
Resolution (%)
@ 662 keV
(¹³⁷Cs)

Crystal
Dimensions
(Diameter x
Height)

Notes

ORTEC 905 Series
~7% for 3"x3"[1]

[2][3]

1"x1", 2"x2",

3"x3", 4"x4"[3]

Resolution can

be slightly worse

for larger

sizes[3].

Canberra
Model 802

Series

7.5% for 3"x3"[4]

[5]
2"x2", 3"x3"[4][5]

Guaranteed

resolution is a

key feature[5][6].

8.5% for 2"x2"[4]

[5]

Saint-Gobain

(Bicron)
2M2/2 ~8%[7] 2"x2"

A widely used

model in various

applications[8].

1.5M2.25/1.5L 6.5%[9] 1.5"x2.25"

Offers excellent

resolution for its

size[9].

It is important to note that the energy resolution of NaI(Tl) detectors is energy-dependent,

generally improving with increasing gamma-ray energy[10][11]. The detection efficiency is

influenced by the detector's size, the source-to-detector distance, and the energy of the gamma

rays[12][13][14][15]. Larger crystals generally offer higher detection efficiency[16].

Experimental Protocols for Performance
Benchmarking
To ensure objective and reproducible performance data, standardized experimental protocols

are essential. The following sections detail the methodologies for measuring the key

performance parameters of NaI(Tl) detectors.

Energy Resolution Measurement

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.ortec-online.com/products/radiation-detectors/scintillation-radiation-detectors/scintillation-detector-types/905-series
https://www.ortec-online.com/products/radiation-detectors/scintillation-radiation-detectors
http://experimentationlab.berkeley.edu/sites/default/files/images/905-4.pdf
http://experimentationlab.berkeley.edu/sites/default/files/images/905-4.pdf
http://experimentationlab.berkeley.edu/sites/default/files/images/905-4.pdf
https://www2.ph.ed.ac.uk/~td/SHlab/Projects/EPR/802.pdf
https://assets-mirion.mirion.com/prod-20220822/cms4_mirion/files/pdf/spec-sheets/csp0232_802_super_spec_2.pdf
https://www2.ph.ed.ac.uk/~td/SHlab/Projects/EPR/802.pdf
https://assets-mirion.mirion.com/prod-20220822/cms4_mirion/files/pdf/spec-sheets/csp0232_802_super_spec_2.pdf
https://assets-mirion.mirion.com/prod-20220822/cms4_mirion/files/pdf/spec-sheets/csp0232_802_super_spec_2.pdf
https://www.directindustry.com/prod/canberra-industries/product-23661-395124.html
https://www2.ph.ed.ac.uk/~td/SHlab/Projects/EPR/802.pdf
https://assets-mirion.mirion.com/prod-20220822/cms4_mirion/files/pdf/spec-sheets/csp0232_802_super_spec_2.pdf
https://www.tedss.com/2099001326
https://www.artisantg.com/info/Saint_Gobain_Bicron_3M5_3_X_Datasheet_20216712814.pdf
https://maximus.energy/index.php/product/bicron-gamma-detector/
https://maximus.energy/index.php/product/bicron-gamma-detector/
https://meral.edu.mm/record/5561/file_preview/Determination%20of%20Resolution%20and%20Detection%20Efficiency%20of%20NaI%20%28Tl%29%20Scintillation%20Gamma-Ray%20Spectrometer.pdf?allow_aggs=True
https://www.researchgate.net/figure/Resolution-of-HPGe-detector-and-NaI-Tl-detector-as-function-of-energy_fig2_264887907
https://s3.cern.ch/inspire-prod-files-6/6a9ded812153dc5ea8b6ee67f8967972
https://staging-resources.inmm.org/sites/default/files/2023-07/finalpaper_474_0515121258.pdf
https://dergipark.org.tr/en/download/article-file/497158
https://www.researchgate.net/figure/ariation-of-Intrinsic-and-absolute-efficiency-of-NaITl-detector-with-gamma-ray-energies_fig1_330134438
https://www.researchgate.net/figure/NaITl-3x3-detector-efficiencies_tbl1_350779512
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The energy resolution is typically determined by measuring the full width at half maximum

(FWHM) of a specific photopeak in the gamma-ray spectrum and dividing it by the centroid

energy of that peak.

Experimental Setup:

A standard gamma-ray spectroscopy setup is required, consisting of the NaI(Tl) detector, a

photomultiplier tube (PMT), a high-voltage (HV) power supply, a preamplifier, a spectroscopy

amplifier, and a multi-channel analyzer (MCA)[17][18][19]. The detector should be placed in a

lead shield to minimize background radiation[10].

Procedure:

System Stabilization: Power on the electronic components and allow the system to stabilize

for at least 30 minutes to ensure gain stability[20].

Energy Calibration:

Place a standard calibration source, such as Cesium-137 (¹³⁷Cs), which emits gamma

rays at a well-defined energy (662 keV), at a reproducible distance from the detector

face[17][21].

Acquire a spectrum for a sufficient time to obtain a well-defined photopeak with good

statistics (at least 10,000 counts in the peak)[17].

Use the MCA software to perform an energy calibration by associating the channel

number of the photopeak with its known energy. For a more accurate calibration over a

wider energy range, use multiple sources with different gamma-ray energies (e.g., Cobalt-

60 with peaks at 1173 keV and 1332 keV, or a mixed radionuclide source)[13][20][21][22].

Data Acquisition for Resolution Measurement:

Acquire a spectrum of the ¹³⁷Cs source.

Determine the channel number corresponding to the centroid of the 662 keV photopeak.
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Determine the full width of the photopeak at half of its maximum height (FWHM) in

channels.

Calculation:

Calculate the energy resolution (R) as a percentage using the following formula: R (%) =

(FWHM / Peak Centroid Channel) x 100

Detection Efficiency Measurement
Detection efficiency can be expressed as either absolute efficiency or intrinsic efficiency.

Absolute efficiency is the ratio of the number of pulses recorded to the number of gamma rays

emitted by the source, while intrinsic efficiency is the ratio of the number of pulses recorded to

the number of gamma rays incident on the detector[12][23].

Procedure:

Source Characterization: Use a calibrated radioactive source with a known activity and

gamma-ray emission probability.

Data Acquisition:

Place the calibrated source at a known and reproducible distance from the detector.

Acquire a gamma-ray spectrum for a predetermined live time.

Determine the net area of the full-energy peak of interest by subtracting the background

counts.

Calculation of Absolute Efficiency (ε_abs):

ε_abs = (Net counts in photopeak) / (Source Activity x Gamma Emission Probability x

Acquisition Time)

Calculation of Intrinsic Efficiency (ε_int):

To calculate the intrinsic efficiency, the solid angle (Ω) subtended by the detector at the

source position must be determined.
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ε_int = (ε_abs x 4π) / Ω

The detection efficiency should be measured for a range of gamma-ray energies using multiple

calibrated sources to generate an efficiency curve for the detector[13][14].

Visualizing Experimental Workflows and Logical
Relationships
To further clarify the benchmarking process and the interplay of various factors, the following

diagrams are provided.
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Experimental workflow for benchmarking NaI(Tl) detectors.
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Factors influencing NaI(Tl) detector performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b044934#benchmarking-the-performance-of-
commercial-nai-tl-detectors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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